Cas no 547-23-9 (b,y-Carotene, 3',4'-didehydro-)
547-23-9 structure
Product Name:b,y-Carotene, 3',4'-didehydro-
b,y-Carotene, 3',4'-didehydro- Chemical and Physical Properties
Names and Identifiers
-
- b,y-Carotene, 3',4'-didehydro-
- 3',4'-Didehydro-b,y-carotene
- 2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,21,23-dodecaenyl]-1,3,3-trimethylcyclohexene
- torulene
- DTXSID901029634
- .BETA.,.PSI.-CAROTENE, 3,4-DIDEHYDRO-
- Torulin
- UNII-7KKR9CWX9P
- (3'E)-3',4'-didehydro-beta,psi-carotene
- 3',4'-Didehydro-beta,psi-carotene
- (3'Z)-3',4'-Didehydro-beta,psi-carotene
- 3,4-DIDEHYDRO-.BETA.,.PSI.-CAROTENE
- CHEBI:9638
- ALL-TRANS-TORULENE
- 547-23-9
- .GAMMA.-CAROTENE, 3,4-DIDEHYDRO-, ALL-TRANS-
- 2-((1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-HEXAMETHYLPENTACOSA-1,3,5,7,9,11,13,15,17,19,21,23-DODECAENYL)-1,3,3-TRIMETHYLCYCLOHEXENE
- 7KKR9CWX9P
- Q7827444
- C08613
- LMPR01070088
- beta,psi-Carotene, 3',4'-didehydro-
-
- Inchi: 1S/C40H54/c1-32(2)18-13-21-35(5)24-15-26-36(6)25-14-22-33(3)19-11-12-20-34(4)23-16-27-37(7)29-30-39-38(8)28-17-31-40(39,9)10/h11-16,18-27,29-30H,17,28,31H2,1-10H3/b12-11+,21-13+,22-14+,23-16+,26-15+,30-29+,33-19+,34-20+,35-24+,36-25+,37-27+
- InChI Key: AIBOHNYYKWYQMM-MXBSLTGDSA-N
- SMILES: C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C)/C)/C)=C(C)CCC1
Computed Properties
- Exact Mass: 448.318875
- Monoisotopic Mass: 448.318875
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2
- XLogP3: 14.6
Experimental Properties
- Density: 0.92
- Melting Point: 183-184 °C
- Boiling Point: 669.6°Cat760mmHg
- Flash Point: 353.6°C
- Refractive Index: 1.555
b,y-Carotene, 3',4'-didehydro- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
547-23-9 (b,y-Carotene, 3',4'-didehydro-) Related Products
- 7235-40-7(β-Carotene)
- 1224-78-8(all-trans-Anhydro Retinol (90%))
- 7488-99-5(α-Carotene)
- 26259-79-0((1Z,6Z)-1,8,8-Trimethyl-5-methylene-cycloundeca-1,6-diene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent